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Compound of Interest

Compound Name: Androst-5-ene-3beta,17alpha-diol

Cat. No.: B1606741

An In-Depth Technical Guide to Androst-5-ene-3beta,17alpha-diol

Introduction

Androst-5-ene-3beta,17alpha-diol is a steroid metabolite of androst-5-ene-3beta,17beta-diol
(5-androstenediol). As a member of the androstane steroid family, it is of interest to researchers
in endocrinology, drug development, and biochemistry for its potential biological activities and
role in steroid metabolism. This document provides a comprehensive overview of its known
physical and chemical characteristics, methodologies for its study, and its biological context.

Physical and Chemical Characteristics

The fundamental physical and chemical properties of Androst-5-ene-3beta,17alpha-diol are
summarized below. These properties are crucial for its handling, characterization, and use in
experimental settings.

Tabulated Physicochemical Data

The following tables present key quantitative data for Androst-5-ene-3beta,17alpha-diol,
including its structural identifiers and computed properties.

Table 1: Chemical Identifiers and Formula
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Identifier Value Source
(3S,8R,9S,10R,13S,14S,17R)-
10,13-dimethyl-
2,3,4,7,8,9,11,12,14,15,16,17-
IUPAC Name PubChem[1]
dodecahydro-1H-
cyclopenta]a]phenanthrene-
3,17-diol
Molecular Formula C19H3002 PubChem[1]
CAS Number 1963-03-7 ChemicalBook[2][3]
QADHLRWLCPCEKT-
InChiKey PubChem[1]
SLMGBJJTSA-N
C[C@]12CC[C@H]3--
] INVALID-LINK--
Canonical SMILES PubChem[1]
CC=C4[C@@]3(CC--INVALID-
LINK--O)C
Table 2: Computed Physicochemical Properties
Property Value Source
Molecular Weight 290.4 g/mol PubChem[1]
Exact Mass 290.224580195 Da PubChem[1]
XLogP3 3.5 PubChem|[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 0 PubChem[1]
Topological Polar Surface Area  40.5 A2 PubChem[1]

Experimental Protocols and Methodologies
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Detailed experimental protocols for the specific synthesis and analysis of Androst-5-ene-
3beta,17alpha-diol are not extensively published. However, standard methodologies for the
synthesis, purification, and characterization of steroids are applicable.

Synthesis

The synthesis of specific androstane diol isomers often involves stereoselective reduction of a
ketone precursor. For example, the synthesis of related compounds has been achieved starting
from 3beta-hydroxy-5-androsten-17-one (DHEA). A general synthetic approach could involve:

o Protection of Existing Hydroxyl Groups: If necessary, the 3-beta hydroxyl group of a
precursor like DHEA can be protected.

e Reduction of the 17-keto Group: Stereoselective reduction of the 17-ketone is the critical
step. The choice of reducing agent (e.g., sodium borohydride with cerium(lll) chloride) is
crucial for achieving the desired 17-alpha stereochemistry.

» Deprotection: Removal of any protecting groups to yield the final diol.

« Purification: Purification of the final product is typically achieved through recrystallization or
column chromatography.

Analytical Characterization

The structural confirmation and quantification of Androst-5-ene-3beta,17alpha-diol rely on
standard analytical techniques in steroid chemistry.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
confirming the structure and stereochemistry of the molecule. The chemical shifts and
coupling constants of the protons and carbons provide a detailed map of the steroid nucleus.

[4]

e Mass Spectrometry (MS): MS, often coupled with Gas Chromatography (GC-MS), is used for
molecular weight determination and fragmentation analysis. For GC-MS analysis, the
hydroxyl groups are typically derivatized, for instance by trimethylsilylation (TMS), to
increase volatility.[5][6]
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e Gas Chromatography (GC): GC is used to separate the steroid from other compounds and
can be used for quantification. The retention index (RI) on a non-polar column is a
characteristic property.[5]

A generalized workflow for the analysis of this and related steroids is depicted below.
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Generalized Analytical Workflow for Androstane Diols
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Caption: Generalized workflow for the analysis of androstane diols.
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Biological Context and Signaling Pathways

Androst-5-ene-3beta,17alpha-diol is a metabolite of 5-Androstenediol.[2] While its specific
biological activities are not as well-characterized as its 17beta-isomer, related androstane diols,
such as 5alpha-androstane-3alpha,17beta-diol, have been shown to exert biological effects,
some of which are independent of the classical androgen receptor (AR).
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Caption: Metabolic formation of Androst-5-ene-3beta,17alpha-diol.

Potential Signaling Pathways

Studies on closely related metabolites like 5alpha-androstane-3alpha,17beta-diol (3alpha-diol)
have demonstrated activation of cytoplasmic signaling pathways that are crucial for cell survival
and proliferation, particularly in the context of prostate cancer.[7][8] One of the key pathways
implicated is the PI3K/AKT signaling cascade.[8] This pathway is a central regulator of cell
growth, survival, and metabolism. While direct evidence for Androst-5-ene-3beta,17alpha-diol
is pending, it is plausible that it could interact with similar non-genomic pathways.

The diagram below illustrates the canonical PISK/AKT pathway, which may be a relevant area
of investigation for Androst-5-ene-3beta,17alpha-diol.
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Potential PI3K/AKT Signaling Pathway
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Caption: PI3SK/AKT pathway, implicated for related androstane diols.
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Conclusion

Androst-5-ene-3beta,17alpha-diol is a defined steroid with known physicochemical
properties. While specific experimental protocols and biological functions are not as extensively
documented as for other androgens, established methodologies in steroid chemistry provide a
clear path for its synthesis and analysis. The biological activities of closely related compounds,
particularly their ability to activate AR-independent signaling pathways like PI3K/AKT, suggest
that Androst-5-ene-3beta,17alpha-diol may possess important biological functions that
warrant further investigation by researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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androst-5-ene-3beta-17alpha-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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